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Compound of Interest

Compound Name: Diethyl (nitromethyl)phosphonate

CAS No.: 53753-37-0

Cat. No.: B3053432

Get Quote

Executive Summary
Diethyl (nitromethyl)phosphonate (CAS 53753-37-0) is a specialized organophosphorus

reagent used primarily in the Horner-Wadsworth-Emmons (HWE) reaction to synthesize

-unsaturated nitro compounds (nitroalkenes). These nitroalkenes are high-value synthetic
intermediates, serving as Michael acceptors for carbon-carbon bond formation or precursors to
primary amines (via reduction) and carbonyls (via the Nef reaction).

Due to the energetic nature of the nitromethyl group and limited shelf-stability, this reagent is

often classified as a "niche building block" with intermittent commercial availability. This guide

provides a validated supplier landscape, a "make-vs-buy" decision matrix, and a rigorous

technical protocol for its application in drug discovery workflows.
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Attribute Specification

Chemical Name Diethyl (nitromethyl)phosphonate

CAS Number 53753-37-0

Molecular Formula

Molecular Weight 197.13 g/mol

Structure

Physical State
Viscous liquid or low-melting solid (Grade

dependent)

Solubility
Soluble in THF, DCM, Toluene; Decomposes in

water/base

Stability
Hygroscopic; stored at 2–8°C under inert gas (

/Ar)

Commercial Supply Landscape
Availability of CAS 53753-37-0 is often restricted to "Inquire" status due to safety regulations

regarding nitro-functionalized transport. Below is a tiered analysis of verified suppliers.

Tier 1: Global Catalog Aggregators (High Reliability)
Best for: Medicinal chemistry scales (1g – 25g)

Supplier Catalog / Brand Purity Specification Stock Status

Sigma-Aldrich (Merck) Synthonix / Indagoo ≥95%
Intermittent / Drop-

ship

AK Scientific Cat# 7911CT 95% US Stock (Frequent)

CymitQuimica Indagoo Brand 95% EU Distribution

Fisher Scientific
Third-party

aggregators
Varies Lead time 2-4 weeks
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Tier 2: Specialized Synthesis Houses (Bulk/Custom)
Best for: Process development (>100g)

Enamine / Building Blocks: Often synthesizes on demand.

Ambeed: Lists inventory but requires CoA verification for water content.

Combi-Blocks: Check for "Nitromethyl" specific analogs if exact CAS is out of stock.

Make vs. Buy Decision Matrix
Given the high cost (

600/g from some vendors), many labs opt for in-house synthesis.

BUY IF: Requirement is <5g, time is critical, and safety protocols prohibit handling

bromonitromethane.

MAKE IF: Requirement is >10g, or if commercial batches show high acid content (which kills

the HWE reaction).

Technical Application: The Nitro-HWE Reaction
Mechanism of Action
The primary utility of diethyl (nitromethyl)phosphonate is the stereoselective synthesis of

(E)-nitroalkenes. Unlike the Henry reaction (nitroaldol), which often yields

-nitroalcohols requiring a separate dehydration step, the HWE reaction yields the alkene
directly.

The electron-withdrawing nitro group (

) significantly acidifies the

-protons (

), allowing deprotonation by weaker bases, though Sodium Hydride (NaH) is standard to
ensure irreversibility.
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Figure 1: Mechanistic pathway of the Nitro-HWE reaction. The formation of the

oxaphosphetane intermediate is the stereodetermining step, generally favoring the (E)-isomer

due to steric minimization between the nitro group and the aldehyde substituent.

Experimental Protocols
Protocol A: In-House Synthesis of the Reagent
Use this if commercial supply is unavailable. Reaction: Michaelis-Arbuzov Rearrangement

Precursors: Triethyl phosphite + Bromonitromethane

Setup: Flame-dried 3-neck flask,

atmosphere, reflux condenser.

Addition: Charge Triethyl phosphite (1.0 equiv) in dry Toluene.

Reaction: Add Bromonitromethane (1.0 equiv) dropwise at 0°C (Exothermic!).

Heating: Slowly warm to RT, then reflux (80-100°C) for 4 hours. Ethyl bromide byproduct is

distilled off.[1]

Purification: Vacuum distillation.

Critical Safety Note: Do not distill to dryness.[2] Residues of nitromethyl phosphonates can

be explosive if overheated.
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Protocol B: General HWE Olefination (Synthesis of
Nitrostyrene)
Standard operating procedure for drug discovery applications.

Reagents:

Diethyl (nitromethyl)phosphonate (1.1 equiv)

Aldehyde substrate (1.0 equiv)[3]

Sodium Hydride (NaH, 60% in oil) (1.2 equiv)

Solvent: Anhydrous THF

Workflow:
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Start: Inert Atmosphere (N2/Ar)

1. Suspend NaH in THF (0°C)

2. Add Phosphonate Reagent Dropwise
(Evolution of H2 gas)

3. Stir 30 mins @ 0°C
(Formation of Carbanion)

4. Add Aldehyde in THF Dropwise

5. Warm to RT & Stir 2-4 hrs
(Monitor by TLC)

6. Quench with Sat. NH4Cl

7. Extract (EtOAc) & Concentrate

Final Product: (E)-Nitroalkene

Click to download full resolution via product page
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Figure 2: Step-by-step experimental workflow for the synthesis of nitroalkenes using diethyl
(nitromethyl)phosphonate.

Safety & Handling (E-E-A-T)
Hazard Classifications (GHS):

H302: Harmful if swallowed.[4]

H315/H319: Causes skin and serious eye irritation.[4][5]

H335: May cause respiratory irritation.[4][5]

Expert Handling Tips:

Explosion Hazard: While the diethyl ester is relatively stable, nitromethyl compounds are

energetic. Never heat the neat liquid above 120°C.

Lachrymator Precursors: If synthesizing in-house, bromonitromethane is a severe

lachrymator. Use a designated fume hood with double-gloving.

Base Sensitivity: The reagent hydrolyzes rapidly in aqueous base. Ensure NaH is dry or

washed of oil if high precision is needed, and use strictly anhydrous THF.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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